2-cyclopent-2-en-1-yl-N-cyclopentyl-N-methylacetamide
Overview
Description
2-cyclopent-2-en-1-yl-N-cyclopentyl-N-methylacetamide is a chemical compound that has been the subject of extensive scientific research. It is a member of the amide family of compounds and has been found to have potential applications in various fields, including pharmaceuticals and materials science.
Mechanism of Action
The exact mechanism of action of 2-cyclopent-2-en-1-yl-N-cyclopentyl-N-methylacetamide is not fully understood. However, it is believed to work by modulating the activity of certain neurotransmitters in the brain, including GABA and glutamate.
Biochemical and Physiological Effects:
Studies have shown that 2-cyclopent-2-en-1-yl-N-cyclopentyl-N-methylacetamide can have a range of biochemical and physiological effects. These include reducing inflammation, reducing pain, and reducing the severity and frequency of seizures.
Advantages and Limitations for Lab Experiments
One of the major advantages of using 2-cyclopent-2-en-1-yl-N-cyclopentyl-N-methylacetamide in lab experiments is its high purity and stability. Additionally, it has been shown to be effective in small doses, making it cost-effective for research purposes. However, one limitation of using this compound is that its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.
Future Directions
There are many potential future directions for research on 2-cyclopent-2-en-1-yl-N-cyclopentyl-N-methylacetamide. One area of interest is the development of new pharmaceuticals based on this compound, particularly those targeting neurological disorders such as epilepsy and chronic pain. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in materials science.
Synthesis Methods
The synthesis of 2-cyclopent-2-en-1-yl-N-cyclopentyl-N-methylacetamide involves the reaction of cyclopentadiene with N-cyclopentyl-N-methylacetamide. The reaction is carried out under mild conditions and yields a high purity product.
Scientific Research Applications
2-cyclopent-2-en-1-yl-N-cyclopentyl-N-methylacetamide has been extensively studied for its potential applications in the field of pharmaceuticals. It has been found to exhibit anticonvulsant, analgesic, and anti-inflammatory properties. Additionally, it has been shown to have potential applications in the field of materials science, particularly in the development of new polymers.
properties
IUPAC Name |
2-cyclopent-2-en-1-yl-N-cyclopentyl-N-methylacetamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H21NO/c1-14(12-8-4-5-9-12)13(15)10-11-6-2-3-7-11/h2,6,11-12H,3-5,7-10H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RWIDYGGSOJRYCY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C1CCCC1)C(=O)CC2CCC=C2 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H21NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
207.31 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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